Cas no 1073353-72-6 (1,3-Bis(4-boronophenyl)urea Bispinacol Ester)

• Product Name: 1,3-Bis(4-boronophenyl)urea Bispinacol Ester
• CAS No: 1073353-72-6
• MF: C₂₅H₃₄B₂N₂O₅
• MW: 464.169867038727
• MDL: MFCD09972179
• CID: 856378
• PubChem ID: 46738743
• Update Time: 2025-06-15

1,3-Bis(4-boronophenyl)urea Bispinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1,3-Bis(4-boronophenyl)urea, bispinacol ester
• 1,3-bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1073353-72-6
• N,N'-Bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1,3-BIS(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)UREA
• AKOS025293546
• D93348
• BS-26145
• DTXSID90674395
• MFCD09972179
• J-001806
• 1,3-Bis(4-boronophenyl)urea Bispinacol Ester

• MDL： MFCD09972179
• Inchi： 1S/C25H34B2N2O5/c1-22(2)23(3,4)32-26(31-22)17-9-13-19(14-10-17)28-21(30)29-20-15-11-18(12-16-20)27-33-24(5,6)25(7,8)34-27/h9-16H,1-8H3,(H2,28,29,30)
• InChI Key： YZMSEEZRDRFBJI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(NC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 478.28100
• Monoisotopic Mass: 464.2653825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 4.07060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1,3-Bis(4-boronophenyl)urea Bispinacol Ester

Comprehensive Overview of 1,3-Bis(4-boronophenyl)urea Bispinacol Ester (CAS No. 1073353-72-6)

1,3-Bis(4-boronophenyl)urea Bispinacol Ester, with the CAS registry number 1073353-72-6, is a specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, often abbreviated as BBU-BPE, is recognized for its unique structural properties, which include two boronic ester functionalities attached to a urea backbone. Such features make it a versatile intermediate for cross-coupling reactions, sensor development, and drug discovery applications.

The growing interest in boron-based compounds like 1,3-Bis(4-boronophenyl)urea Bispinacol Ester stems from their ability to form stable covalent bonds with diols and other nucleophiles, a property exploited in Suzuki-Miyaura coupling reactions. Researchers and industries are increasingly exploring its potential in creating advanced materials, such as organic light-emitting diodes (OLEDs) and biocompatible polymers. Moreover, its role in proteolysis-targeting chimeras (PROTACs) has sparked discussions in medicinal chemistry, aligning with the current trend of targeted protein degradation therapies.

One of the most frequently asked questions about CAS No. 1073353-72-6 revolves around its synthetic accessibility and stability. The compound’s bispinacol ester groups enhance its solubility in organic solvents, simplifying purification and handling—a critical factor for laboratory-scale and industrial applications. Recent studies highlight its utility as a fluorescent probe for detecting saccharides, leveraging the boronic acid-diol interaction mechanism. This aligns with the rising demand for non-invasive glucose monitoring technologies, a hot topic in healthcare innovation.

From an environmental perspective, 1,3-Bis(4-boronophenyl)urea Bispinacol Ester is also being investigated for its potential in green chemistry initiatives. Its compatibility with water-tolerant reaction conditions and minimal byproduct generation makes it a candidate for sustainable synthetic routes. Additionally, its application in metal-organic frameworks (MOFs) design has been explored, addressing the need for porous materials in gas storage and separation technologies.

In summary, 1,3-Bis(4-boronophenyl)urea Bispinacol Ester (CAS 1073353-72-6) represents a multifaceted compound with broad applicability across cutting-edge scientific domains. Its integration into drug discovery pipelines, advanced material synthesis, and environmentally friendly processes underscores its relevance in contemporary research. As interest in boron chemistry continues to surge, this compound is poised to play a pivotal role in addressing challenges in energy, healthcare, and sustainability.